Cas no 1805545-17-8 (3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805545-17-8
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4889135
• Update Time: 2025-11-01

3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c9-8(10)7-4(1-11)5(3-13)12-2-6(7)14/h2-3,8,14H,1,11H2
• InChI Key： OCSXNNNQKJKKJB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=O)C=1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: -0.2
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1805545-17-8) and Its Emerging Applications in Chemical Biology

The compound 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1805545-17-8) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, including a pyridine core substituted with an aminomethyl group, a difluoromethyl moiety, and a hydroxypyridine ring, make it a versatile scaffold for designing novel bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, particularly in the development of innovative therapeutic agents.

The molecular structure of 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1805545-17-8) is characterized by its aromatic pyridine backbone, which is a common motif in many biologically active compounds. The presence of an aminomethyl group at the 3-position introduces a nucleophilic center that can participate in various chemical reactions, such as condensation or coupling reactions, facilitating the synthesis of more complex molecules. Additionally, the difluoromethyl group at the 4-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The hydroxypyridine ring at the 5-position further contributes to its reactivity and potential biological activity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. One notable approach involves multi-step organic transformations starting from commercially available pyridine derivatives. For instance, functionalization of the pyridine ring at the 2-position with an aldehyde group can be achieved through oxidation or formylation reactions. Subsequent introduction of the aminomethyl group can be accomplished via nucleophilic substitution or reductive amination techniques. The incorporation of the difluoromethyl group is typically achieved using fluorinating agents or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's accessibility and suitability for further derivatization.

The biological relevance of 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1805545-17-8) has been explored in several cutting-edge research studies. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways or signal transduction cascades. For example, studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases and phosphodiesterases, making them promising candidates for treating inflammatory diseases or cancer. The aminomethyl group can serve as a linker for designing protein-protein interaction inhibitors, while the difluoromethyl moiety can improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation.

In addition to its applications in drug discovery, this compound has found utility in materials science and catalysis. The pyridine core can act as a ligand in coordination chemistry, facilitating the design of metal complexes with specific catalytic properties. Such complexes have been employed in organic transformations like cross-coupling reactions or oxidation processes, demonstrating the versatility of this scaffold beyond pharmaceutical applications. Moreover, the presence of both hydroxyl and aldehyde functional groups allows for further derivatization into polymers or supramolecular assemblies, opening new avenues for material development.

The integration of computational methods has further enhanced the understanding and application of 3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1805545-17-8). Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets, guiding rational drug design efforts. Additionally, virtual screening approaches have identified novel derivatives with enhanced potency or selectivity. These computational tools complement experimental studies by providing insights into molecular recognition processes and optimizing lead compounds for further development.

Future research directions may focus on exploring new synthetic methodologies to improve yield and reduce costs associated with its production. Additionally, expanding its biological profile through structure-activity relationship studies could uncover novel therapeutic applications or reveal unexpected mechanisms of action. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness the potential of this compound and its derivatives.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS No. 1805545-17-8) is a multifaceted molecule with significant promise in chemical biology and drug discovery. Its unique structural attributes enable diverse applications across multiple disciplines, from medicinal chemistry to materials science. As research continues to uncover new possibilities for this compound,3-(Aminomethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.